Cas no 1523347-32-1 (3-2-fluoro-5-(trifluoromethyl)phenyl-2-hydroxypropanoic acid)

• Product Name: 3-2-fluoro-5-(trifluoromethyl)phenyl-2-hydroxypropanoic acid
• CAS No: 1523347-32-1
• MF: C₁₀H₈F₄O₃
• MW: 252.162337303162
• CID: 5939737
• PubChem ID: 83441795
• Update Time: 2025-08-05

3-2-fluoro-5-(trifluoromethyl)phenyl-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-fluoro-5-(trifluoromethyl)phenyl-2-hydroxypropanoic acid
• 1523347-32-1
• 3-[2-fluoro-5-(trifluoromethyl)phenyl]-2-hydroxypropanoic acid
• EN300-1962965

• Inchi： 1S/C10H8F4O3/c11-7-2-1-6(10(12,13)14)3-5(7)4-8(15)9(16)17/h1-3,8,15H,4H2,(H,16,17)
• InChI Key： UZTFPPXVDKHFQX-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1CC(C(=O)O)O

Computed Properties

• Exact Mass: 252.04095676g/mol
• Monoisotopic Mass: 252.04095676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-2-fluoro-5-(trifluoromethyl)phenyl-2-hydroxypropanoic acid

Introduction to 3-2-fluoro-5-(trifluoromethyl)phenyl-2-hydroxypropanoic acid (CAS No. 1523347-32-1)

3-2-fluoro-5-(trifluoromethyl)phenyl-2-hydroxypropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1523347-32-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising a fluorinated aromatic ring and a hydroxypropanoic acid side chain, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 3-2-fluoro-5-(trifluoromethyl)phenyl-2-hydroxypropanoic acid incorporates key functional groups that contribute to its reactivity and biological significance. The presence of a fluorine atom at the 2-position and a trifluoromethyl group at the 5-position of the phenyl ring introduces electronic and steric effects that can modulate the compound's interactions with biological targets. Additionally, the hydroxypropanoic acid moiety provides a polar, hydrophilic region that enhances solubility and potential bioavailability, making it an attractive scaffold for drug design.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The substitution pattern in 3-2-fluoro-5-(trifluoromethyl)phenyl-2-hydroxypropanoic acid aligns with this trend, as fluorine and trifluoromethyl groups are frequently employed in medicinal chemistry to enhance drug efficacy and selectivity. For instance, studies have demonstrated that fluorine atoms can increase the lipophilicity of molecules, thereby facilitating their penetration across biological membranes, while trifluoromethyl groups often enhance binding interactions with enzymes and receptors.

Current research in the field of medicinal chemistry highlights the utility of 3-2-fluoro-5-(trifluoromethyl)phenyl-2-hydroxypropanoic acid as a building block for synthesizing small-molecule inhibitors targeting various disease-related pathways. One notable area of investigation involves its application in the development of kinase inhibitors, where the combination of fluorine and trifluoromethyl substituents can optimize binding to ATP-binding pockets. Furthermore, its structural features make it a candidate for designing compounds with anti-inflammatory, anticancer, or antimicrobial properties.

The synthesis of 3-2-fluoro-5-(trifluoromethyl)phenyl-2-hydroxypropanoic acid presents unique challenges due to the sensitivity of the fluorinated aromatic ring and the need for precise functional group manipulation. Advanced synthetic methodologies, such as cross-coupling reactions and metal-catalyzed transformations, are often employed to construct the desired framework while maintaining high regioselectivity. Recent advances in flow chemistry have also enabled more efficient and scalable production processes for such complex molecules.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 3-2-fluoro-5-(trifluoromethyl)phenyl-2-hydroxypropanoic acid and potential biological targets. These studies have revealed that the compound's binding affinity can be fine-tuned by adjusting substituent positions and electronic distributions. For example, virtual screening techniques have identified derivatives of this scaffold that exhibit enhanced activity against specific enzymes or receptors, paving the way for structure-based drug design.

The pharmaceutical industry has recognized the potential of 3-2-fluoro-5-(trifluoromethyl)phenyl-2-hydroxypropanoic acid as a versatile intermediate in drug discovery programs. Several companies have patented novel synthetic routes to this compound, underscoring its commercial significance. Additionally, academic research groups have published innovative applications of this molecule in preclinical studies, demonstrating its efficacy in models of inflammation, cancer, and neurodegenerative diseases.

The future prospects for 3-2-fluoro-5-(trifluoromethyl)phenyl-2-hydroxypropanoic acid are promising, with ongoing research exploring its role in next-generation therapeutics. As computational tools become more sophisticated and synthetic methodologies advance, it is expected that more derivatives will be developed with improved pharmacological profiles. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will continue to drive innovation in this area.

In conclusion,3-2-fluoro-5-(trifluoromethyl)phenyl-2-hydroxypropanoic acid (CAS No. 1523347-32-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and functional properties. Its applications in drug design span multiple therapeutic areas, making it a cornerstone compound for future medical innovations. As research progresses,this molecule is poised to play an increasingly important role in developing novel treatments for human diseases.